Cas no 1242339-17-8 (Methyl 3-1-benzyl-4-(4-methylpiperazin-1-yl)-piperidin-3-ylpropanoate Oxalate)

• Product Name: Methyl 3-1-benzyl-4-(4-methylpiperazin-1-yl)-piperidin-3-ylpropanoate Oxalate
• CAS No: 1242339-17-8
• MF: C₂₃H₃₅N₃O₆
• MW: 449.540506601334
• MDL: MFCD16039371
• CID: 4690641
• Update Time: 2025-06-14

Methyl 3-1-benzyl-4-(4-methylpiperazin-1-yl)-piperidin-3-ylpropanoate Oxalate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[1-benzyl-4-(4-methylpiperazin-1-yl)-piperidin-3-yl]propanoate oxalate
• methyl 3-[1-benzyl-4-(4-methylpiperazin-1-yl)piperidin-3-yl]propanoate oxalate
• Methyl 3-(1-benzyl-4-(4-methylpiperazin-1-yl)piperidin-3-yl)propanoate oxalate
• oxalic acid methyl 3-[1-benzyl-4-(4-methylpiperazin-1-yl)piperidin-3-yl]propanoate
• Methyl 3-[1-Benzyl-4-(4-methylpiperazin-1-yl) piperidine-3-yl]propanoate oxalate
• Methyl 3-1-benzyl-4-(4-methylpiperazin-1-yl)-piperidin-3-ylpropanoate Oxalate

• MDL： MFCD16039371
• Inchi： 1S/C21H33N3O2.C2H2O4/c1-22-12-14-24(15-13-22)20-10-11-23(16-18-6-4-3-5-7-18)17-19(20)8-9-21(25)26-2;3-1(4)2(5)6/h3-7,19-20H,8-17H2,1-2H3;(H,3,4)(H,5,6)
• InChI Key： SMIRDFFECDWODO-UHFFFAOYSA-N
• SMILES： O(C)C(CCC1CN(CC2C=CC=CC=2)CCC1N1CCN(C)CC1)=O.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 449.253
• Monoisotopic Mass: 449.253
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 503
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111

Additional information on Methyl 3-1-benzyl-4-(4-methylpiperazin-1-yl)-piperidin-3-ylpropanoate Oxalate

Research Brief on Methyl 3-1-benzyl-4-(4-methylpiperazin-1-yl)-piperidin-3-ylpropanoate Oxalate (CAS: 1242339-17-8)

The compound Methyl 3-1-benzyl-4-(4-methylpiperazin-1-yl)-piperidin-3-ylpropanoate Oxalate (CAS: 1242339-17-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex piperidine and piperazine scaffold, is being investigated for its potential therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and oncology. The oxalate salt form enhances its solubility and bioavailability, making it a promising candidate for further development.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's high affinity for specific serotonin and dopamine receptors, suggesting potential applications in treating psychiatric disorders such as schizophrenia and depression. Additionally, its unique structural features may contribute to reduced off-target effects compared to existing therapeutics.

In the context of oncology, preliminary in vitro studies have demonstrated that Methyl 3-1-benzyl-4-(4-methylpiperazin-1-yl)-piperidin-3-ylpropanoate Oxalate exhibits inhibitory activity against certain kinase enzymes involved in tumor proliferation. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy in suppressing the growth of glioblastoma cell lines, with IC50 values in the low micromolar range. These findings position the compound as a potential lead for developing new anticancer agents, particularly for brain tumors.

Pharmacokinetic studies have also been conducted to evaluate the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties. Results indicate favorable oral bioavailability and blood-brain barrier penetration, which are critical for its CNS applications. However, further optimization may be required to mitigate rapid metabolism observed in hepatic microsome assays. Researchers are currently exploring structural modifications to enhance metabolic stability while maintaining therapeutic efficacy.

The safety profile of Methyl 3-1-benzyl-4-(4-methylpiperazin-1-yl)-piperidin-3-ylpropanoate Oxalate has been assessed in early-stage toxicology studies. Acute toxicity tests in rodent models showed no significant adverse effects at therapeutic doses, though chronic toxicity data are still being collected. These preliminary results support the compound's progression to more advanced preclinical studies, with potential for Investigational New Drug (IND) application in the coming years.

In conclusion, Methyl 3-1-benzyl-4-(4-methylpiperazin-1-yl)-piperidin-3-ylpropanoate Oxalate (CAS: 1242339-17-8) represents a promising multifunctional compound with applications in both CNS disorders and oncology. Continued research efforts are focused on optimizing its pharmacological properties and elucidating its precise mechanisms of action. The compound's unique chemical structure and encouraging preliminary data warrant further investigation as a potential therapeutic agent.